Cas no 1547645-87-3 (5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid
• CAS No: 1547645-87-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4670082
• PubChem ID: 112545336
• Update Time: 2025-08-05

5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid
• D80361
• 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylicacid
• CS-0160758
• BS-15715
• 1547645-87-3
• AKOS037648817
• MFCD07375481

• Inchi： 1S/C10H9NO3/c1-6-2-5-9(14-6)7-3-4-8(11-7)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： UOYKBMWIMCAKHD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.2

5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD00780821)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid

Introduction to 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic Acid (CAS No. 1547645-87-3)

5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 1547645-87-3) is a biologically active compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their versatile chemical properties and wide-ranging applications. The structure of 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid consists of a pyrrole ring fused with a furan moiety, which imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the methyl group in the furan ring further enhances the compound's stability and bioavailability. Researchers have demonstrated that 5-(5-Methylfuran-2-yl)-1H-pyrrole-2-carboxylic acid exhibits potent inhibitory activity against several enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions.

The synthesis of CAS No. 1547645-87-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrrole ring through cyclization reactions and the subsequent attachment of the methylfuran group via nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for its application in chiral drug development.

One of the most exciting developments involving CAS No. 1547645-87-3 is its role as a building block in supramolecular chemistry. Scientists have utilized this compound to construct self-assembled nanostructures with potential applications in drug delivery systems and sensors. The ability of pyrrole derivatives to form stable π��π interactions has been exploited to create materials with tailored electronic and mechanical properties.

In terms of biological activity, CAS No. 1547645-87-3 has shown remarkable selectivity towards certain receptors and ion channels. For instance, studies have revealed its ability to modulate voltage-gated sodium channels, which are critical targets for pain management and epilepsy treatment. This selectivity underscores its potential as a lead compound for developing novel therapeutic agents.

Furthermore, recent research has focused on the environmental impact of CAS No. 1547645-87 compounds. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and energy consumption. The use of renewable feedstocks and green chemistry principles is becoming increasingly important in the production of such compounds to ensure their long-term viability.

In conclusion, CAS No. 154764 represents a significant advancement in chemical research with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool for addressing current challenges in medicine, agriculture, and materials science.